Cas no 1784533-05-6 ((3-bromo-1-methyl-1H-pyrazol-5-yl)methanol)

• Product Name: (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol
• CAS No: 1784533-05-6
• MF: C₅H₇BrN₂O
• MW: 191.025880098343
• CID: 5210953
• PubChem ID: 84662964
• Update Time: 2026-03-06

(3-bromo-1-methyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol, 3-bromo-1-methyl-
• (3-Bromo-1-methyl-1H-pyrazol-5-yl)methanol
• (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol

• Inchi： 1S/C5H7BrN2O/c1-8-4(3-9)2-5(6)7-8/h2,9H,3H2,1H3
• InChI Key： WBKUMPICZIXGNE-UHFFFAOYSA-N
• SMILES： N1(C)C(CO)=CC(Br)=N1

Computed Properties

• Exact Mass: 189.97418g/mol
• Monoisotopic Mass: 189.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol

Comprehensive Overview of (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol (CAS No. 1784533-05-6)

(3-bromo-1-methyl-1H-pyrazol-5-yl)methanol (CAS No. 1784533-05-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique bromine substitution and hydroxymethyl functional group, making it a versatile intermediate in synthetic chemistry. Its molecular structure, C5H7BrN2O, offers a balance of reactivity and stability, which is critical for applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol has surged due to their role in developing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound’s bromine atom facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of complex molecular architectures.

From an industrial perspective, (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol is synthesized via controlled bromination of 1-methyl-1H-pyrazol-5-ylmethanol, followed by purification to achieve high HPLC purity (>98%). Its stability under ambient conditions and solubility in polar solvents like DMSO and methanol make it a practical choice for laboratory-scale reactions. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structural integrity.

Environmental and safety considerations are paramount when handling (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol. While it is not classified as a hazardous substance, proper personal protective equipment (PPE)—including gloves and goggles—is recommended during manipulation. The compound’s biodegradability and low eco-toxicity profile align with the growing emphasis on green chemistry principles in modern research.

The versatility of (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol extends to crop protection applications, where it serves as a precursor for herbicides and fungicides. Its pyrazole core is a common motif in agrochemicals, contributing to the development of compounds with enhanced pest resistance and environmental persistence. This aligns with global trends toward sustainable agriculture and reduced reliance on traditional organophosphate pesticides.

In the context of AI-driven drug discovery, (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol is frequently cited in cheminformatics databases due to its drug-like properties. Computational models predict favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) parameters, making it a candidate for virtual screening campaigns. This synergy between experimental and in silico approaches accelerates the identification of novel therapeutics.

For researchers sourcing (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol, quality assurance is critical. Reputable suppliers provide certificates of analysis (CoA) detailing residual solvent levels and heavy metal content. Storage recommendations typically include protection from moisture and light, with optimal stability observed at 2–8°C under inert atmospheres.

Looking ahead, the compound’s adaptability positions it as a key player in precision medicine and smart materials. Innovations such as click chemistry and metal-organic frameworks (MOFs) may further expand its utility. As the scientific community prioritizes structure-activity relationship (SAR) studies, (3-bromo-1-methyl-1H-pyrazol-5-yl)methanol will remain a focal point for interdisciplinary research.